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Compound of Interest

Compound Name: Nitrogen trichloride

Cat. No.: B158733 Get Quote

Acknowledgment of Request and Important Safety
Warning
Regarding: Technical Support for Stabilizing Nitrogen Trichloride (NCl₃)

We have received your request for a technical support center, including troubleshooting guides

and FAQs, for the purpose of stabilizing nitrogen trichloride solutions for laboratory use.

It is our primary responsibility to prioritize the safety of all researchers and laboratory

professionals. Therefore, we must decline this request. Nitrogen trichloride (NCl₃) is a

dangerously unstable and highly explosive compound that is not suitable for general laboratory

use. Providing information on "stabilizing" this substance would be irresponsible and could lead

to severe harm, including serious injury or death.

The history of nitrogen trichloride is marked by severe accidents. Its discoverer, Pierre Louis

Dulong, lost an eye and three fingers in an explosion in 1812.[1][2] Shortly after, Sir Humphry

Davy and his assistant Michael Faraday were also injured in separate NCl₃ explosions.[2][3]

Hazard Information: Why Nitrogen Trichloride is Not
Used in a Laboratory Setting
Nitrogen trichloride is an endothermic compound, meaning its decomposition into nitrogen

gas (N₂) and chlorine gas (Cl₂) is highly exothermic and can be initiated by a variety of stimuli.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b158733?utm_src=pdf-interest
https://www.benchchem.com/product/b158733?utm_src=pdf-body
https://www.benchchem.com/product/b158733?utm_src=pdf-body
https://www.benchchem.com/product/b158733?utm_src=pdf-body
https://www.benchchem.com/product/b158733?utm_src=pdf-body
https://cdn.toxicdocs.org/KG/KGVLJ0JbR6jmaj8DgQL60Nwx2/KGVLJ0JbR6jmaj8DgQL60Nwx2.pdf
https://en.wikipedia.org/wiki/Nitrogen_trichloride
https://en.wikipedia.org/wiki/Nitrogen_trichloride
https://www.chm.bris.ac.uk/motm/ncl3/ncl3h.htm
https://www.benchchem.com/product/b158733?utm_src=pdf-body
https://www.benchchem.com/product/b158733?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[3] This inherent instability is the primary reason it is not a standard laboratory reagent.

Key Hazards:

Extreme Explosive Instability: NCl₃ is exceptionally sensitive and can detonate violently

when exposed to:

Slight shock or friction[2][4]

Heat (explodes above 60-95°C)[1][5]

Strong light or sunlight[1][2][5]

Contact with organic materials (including grease from fingerprints), dust, or other

impurities[1][5][6]

Ultrasound[1][4]

High Explosive Power: The explosive force of nitrogen trichloride is estimated to be 30-

40% of that of TNT.[1][6] Even small quantities can cause catastrophic detonations.[1]

Toxicity: Nitrogen trichloride is a potent irritant to the eyes, skin, and mucous membranes.

[2][4][7] It is a lachrymatory agent (tear gas) and inhalation can lead to severe respiratory

issues, including pulmonary edema.[4][8]

Due to these severe and unpredictable hazards, attempting to prepare, store, or "stabilize"

nitrogen trichloride in a standard laboratory environment is extremely dangerous. There are

no recognized or safe protocols for its routine use by researchers. Its handling is limited to

highly specialized industrial processes with extensive safety and mitigation systems in place to

prevent its accumulation.[9]

Chemical Instability of Nitrogen Trichloride
The instability of NCl₃ can be attributed to several factors at the molecular level.
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Factor Description

Bond Strain & Size Mismatch

The significant difference in atomic size

between the small nitrogen atom and the larger

chlorine atoms leads to steric strain and weak

N-Cl bonds.[10][11]

Weak Bond Energy

The N-Cl bond has a low dissociation energy,

meaning it requires little energy to break,

initiating decomposition.[12]

High Enthalpy of Formation

NCl₃ has a large positive enthalpy of formation

(+232 kJ/mol), indicating it is thermodynamically

unstable relative to its constituent elements (N₂

and Cl₂).[3] Its decomposition is therefore highly

favorable and releases a significant amount of

energy.

Logical Hazard Flowchart
To visualize the risks, consider the following logical progression of hazards associated with any

attempt to handle nitrogen trichloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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